Cas no 56157-27-8 (Methyl 2-methyl-4,6-dioxocyclohexanecarboxylate)

• Product Name: Methyl 2-methyl-4,6-dioxocyclohexanecarboxylate
• CAS No: 56157-27-8
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 1078769
• PubChem ID: 4661376
• Update Time: 2025-04-23

Methyl 2-methyl-4,6-dioxocyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methyl-4,6-dioxocyclohexanecarboxylate
• methyl 6-methyl-2,4-dioxocyclohexane-1-carboxylate
• STK504174
• SCHEMBL6545071
• METHYL 6-METHYL-2,4-CYCLOHEXANEDIONECARBOXYLATE
• YOELNWPMMURSQH-UHFFFAOYSA-N
• 56157-27-8
• CS-0117000
• Methyl 6-methyl-2,4-dioxo-cyclohexane carboxylate
• methyl 2-methyl-4,6-dioxocyclohexane-1-carboxylate
• AKOS016042025
• ALBB-006891
• AKOS000266004
• 4-carbomethoxy-5-methyl-1,3-cyclohexanedione

• MDL： M170995
• Inchi： 1S/C9H12O4/c1-5-3-6(10)4-7(11)8(5)9(12)13-2/h5,8H,3-4H2,1-2H3
• InChI Key： YOELNWPMMURSQH-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(C)C1C(=O)OC)=O

Computed Properties

• Exact Mass: 184.07355886g/mol
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on Methyl 2-methyl-4,6-dioxocyclohexanecarboxylate

Methyl 2-methyl-4,6-dioxocyclohexanecarboxylate (CAS No. 56157-27-8): A Comprehensive Overview

Methyl 2-methyl-4,6-dioxocyclohexanecarboxylate (CAS No. 56157-27-8) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various chemical and biological processes. The detailed exploration of this molecule not only enhances our understanding of its intrinsic characteristics but also opens new avenues for its utilization in advanced chemical synthesis and drug development.

The molecular structure of Methyl 2-methyl-4,6-dioxocyclohexanecarboxylate consists of a cyclohexane ring substituted with two oxygen atoms and a methyl group, along with a carboxylate ester group at the second carbon position. This distinctive configuration imparts upon it a high degree of reactivity and versatility, making it a valuable intermediate in synthetic chemistry. The presence of the ester group facilitates various chemical transformations, including hydrolysis, transesterification, and condensation reactions, which are pivotal in the synthesis of more complex molecules.

In recent years, Methyl 2-methyl-4,6-dioxocyclohexanecarboxylate has been extensively studied for its role in the development of novel pharmaceutical agents. Its structural framework is reminiscent of several bioactive compounds, suggesting that it could serve as a precursor or scaffold for designing new drugs with enhanced therapeutic efficacy. For instance, researchers have explored its potential in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other pharmacologically relevant molecules. The dioxocyclohexane core provides a stable platform for further functionalization, allowing chemists to tailor the properties of the compound to meet specific pharmacological requirements.

The compound's reactivity also makes it an attractive candidate for use in catalytic processes. In particular, its ability to participate in various organic transformations under mild conditions has been exploited in green chemistry initiatives aimed at reducing the environmental impact of chemical synthesis. By serving as an intermediate that can be easily modified and incorporated into larger molecules, Methyl 2-methyl-4,6-dioxocyclohexanecarboxylate contributes to more efficient and sustainable synthetic routes.

Recent advancements in computational chemistry have further illuminated the potential applications of this compound. Molecular modeling studies have revealed that Methyl 2-methyl-4,6-dioxocyclohexanecarboxylate can interact with biological targets in diverse ways, suggesting its utility not only as a synthetic intermediate but also as a lead compound for drug discovery. These studies highlight the importance of understanding molecular interactions at the atomic level to harness the full potential of such compounds.

The pharmaceutical industry has taken note of these findings and is actively investigating Methyl 2-methyl-4,6-dioxocyclohexanecarboxylate as a building block for novel therapeutics. Its structural features align well with those of known bioactive molecules, making it a promising candidate for further development. Additionally, its stability under various reaction conditions enhances its appeal as an industrial chemical intermediate. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in both academic and industrial settings.

Beyond pharmaceutical applications, Methyl 2-methyl-4,6-dioxocyclohexanecarboxylate holds promise in other areas such as agrochemicals and material science. Its unique reactivity allows for the synthesis of complex derivatives that could be used as additives or modifiers in polymers and coatings. Furthermore, its ability to undergo selective functionalization makes it a valuable tool for developing novel materials with tailored properties.

In conclusion, Methyl 2-methyl-4,6-dioxocyclohexanecarboxylate (CAS No. 56157-27-8) is a versatile and highly reactive compound with significant potential across multiple domains of chemistry and biology. Its structural features enable diverse applications in pharmaceutical synthesis, catalysis, and material science. As research progresses and new methodologies are developed, the utility of this compound is expected to expand even further, solidifying its place as a cornerstone molecule in modern chemical research.